N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C19H21N3O3/c1-2-24-14-7-9-15(10-8-14)25-13-19(23)20-12-11-18-21-16-5-3-4-6-17(16)22-18/h3-10H,2,11-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key: JKDGINSEVJAANR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NCCC2=NC3=CC=CC=C3N2
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide involves multi-step chemical reactions, starting from basic benzimidazole derivatives and incorporating various substituents to achieve the desired structure. For example, a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety was synthesized through reactions involving hydrazides, carbon disulfide, ethanol, and potassium hydroxide. The structure of the synthesized compounds was confirmed using NMR and IR techniques, showcasing the detailed synthetic pathways that can be employed to create complex molecules (Li Ying-jun, 2012).

Molecular Structure Analysis

The molecular structure of derivatives of N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide has been analyzed through various spectroscopic techniques, including NMR and X-ray crystallography. These studies reveal the spatial arrangement of atoms, the configuration of isomers, and the intramolecular interactions that define the stability and reactivity of the molecule. For instance, analysis of a disubstituted benzimidazole crystallized as an acetonitrile monosolvate provided insights into the dihedral angles, hydrogen bonding, and molecular packing within the crystal (K. Ha, 2012).

Chemical Reactions and Properties

The chemical reactions involving N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide derivatives often focus on exploring their reactivity with different chemical agents to produce a variety of compounds. For example, the synthesis and characterization of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives involved acidic condensation and anhydrous conditions to obtain new compounds, which were then evaluated for their antimicrobial activity (Salahuddin et al., 2017).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. Benzimidazoles are a class of compounds that are widely used in medicinal chemistry and have a variety of biological activities.

Future Directions

Future research could explore the potential biological activities of this compound, as well as its physical and chemical properties. It may also be of interest to investigate its synthesis and reactivity.